Cas no 2089053-10-9 (Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate)

Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate is a synthetic intermediate widely used in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with a 2-chlorophenoxy group at the 6-position and a methoxycarbonyl group at the 3-position, offering versatile reactivity for further functionalization. Its structural properties make it valuable in the synthesis of biologically active molecules, particularly as a precursor for herbicides and pharmaceuticals. The presence of both electron-withdrawing and electron-donating substituents enhances its utility in cross-coupling reactions and nucleophilic substitutions. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.

Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate structure

2089053-10-9 structure

Product Name:Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate

CAS No:2089053-10-9

MF:C₁₃H₁₀ClNO₃

MW:263.676402568817

CID:6794184

PubChem ID:162420876

Update Time:2025-10-21

Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2089053-10-9
- 6-(2-Chloro-phenoxy)-nicotinic acid methyl ester
- methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate
- MFCD34168763
- 6-(2-Chloro-phenoxy)-nicotinic acid methyl ester, 95%
- Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate
- Inchi： 1S/C13H10ClNO3/c1-17-13(16)9-6-7-12(15-8-9)18-11-5-3-2-4-10(11)14/h2-8H,1H3
- InChI Key： VXFQRDXENFAHQI-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1OC1C=CC(C(=O)OC)=CN=1

Computed Properties

Exact Mass: 263.0349209g/mol
Monoisotopic Mass: 263.0349209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 48.4Å²

Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB572718-1g	6-(2-Chloro-phenoxy)-nicotinic acid methyl ester, 95%; .	2089053-10-9	95%	1g	€909.90	2024-08-02

Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Additional information on Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate (CAS No. 2089053-10-9)

Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate (CAS No. 2089053-10-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine core substituted with a 2-chlorophenoxy group and a methyl carboxylate moiety, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's CAS number 2089053-10-9 serves as a critical identifier for regulatory and sourcing purposes in global chemical databases.

The structural features of Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate contribute to its versatility in organic synthesis. The pyridine ring provides a stable aromatic system, while the 2-chlorophenoxy substituent introduces steric and electronic effects that influence reactivity. Current trends in green chemistry have spurred interest in optimizing synthetic routes for this compound, with focus on reducing hazardous byproducts. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity, a frequent topic in research forums and patent literature.

In pharmaceutical contexts, derivatives of Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate are being investigated for their bioactivity profiles. Recent publications highlight its role as a precursor for compounds targeting inflammatory pathways, aligning with growing demand for immunomodulatory therapies. The agrochemical sector also explores its utility in developing novel crop protection agents, responding to global needs for sustainable agriculture solutions. These applications make CAS 2089053-10-9 a recurring subject in patent filings and academic collaborations.

Quality control of Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate requires stringent protocols due to its complex structure. Common queries in scientific communities revolve around optimal storage conditions (typically under inert atmosphere at -20°C) and solubility characteristics (favors polar aprotic solvents). The compound's stability under various pH conditions is another frequent research focus, particularly for formulation scientists working on drug delivery systems.

From a commercial perspective, suppliers of CAS 2089053-10-9 emphasize batch-to-batch consistency through advanced purification methods like recrystallization and column chromatography. Market analyses indicate rising demand from contract research organizations specializing in heterocyclic chemistry. Regulatory compliance documentation, including COA (Certificate of Analysis) and MSDS, remains crucial for international transactions involving this compound.

Emerging applications of Methyl 6-(2-chlorophenoxy)pyridine-3-carboxylate in material science have expanded its relevance beyond life sciences. Its molecular architecture shows promise in designing organic semiconductors and coordination polymers, areas gaining traction in renewable energy research. Such interdisciplinary potential makes CAS 2089053-10-9 a compound of continuing interest across multiple technology sectors.